Cas no 1803848-95-4 (Ethyl 6-fluoro-2,3-dimethylbenzoate)

• Product Name: Ethyl 6-fluoro-2,3-dimethylbenzoate
• CAS No: 1803848-95-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4794931
• Update Time: 2023-08-17

Ethyl 6-fluoro-2,3-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-2,3-dimethylbenzoate
• Ethyl 2,3-dimethyl-6-fluorobenzoate

• Inchi： 1S/C11H13FO2/c1-4-14-11(13)10-8(3)7(2)5-6-9(10)12/h5-6H,4H2,1-3H3
• InChI Key： RFMGFVWSOJBSGE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3